Cas no 1261486-84-3 (5-(Difluoromethoxy)-2-fluoro-4'-(trifluoromethoxy)biphenyl)

• Product Name: 5-(Difluoromethoxy)-2-fluoro-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261486-84-3
• MF: C₁₄H₈F₆O₂
• MW: 322.202545166016
• CID: 4790390
• Update Time: 2025-05-23

5-(Difluoromethoxy)-2-fluoro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-2-fluoro-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H8F6O2/c15-12-6-5-10(21-13(16)17)7-11(12)8-1-3-9(4-2-8)22-14(18,19)20/h1-7,13H
• InChI Key： SHEBQBJXTJLXMR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=CC(=CC=1)OC(F)(F)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 5.8
• Topological Polar Surface Area: 18.5

Additional information on 5-(Difluoromethoxy)-2-fluoro-4'-(trifluoromethoxy)biphenyl

5-(Difluoromethoxy)-2-fluoro-4'-(trifluoromethoxy)biphenyl: A Comprehensive Overview

The compound 5-(Difluoromethoxy)-2-fluoro-4'-(trifluoromethoxy)biphenyl (CAS No. 1261486-84-3) is a highly specialized aromatic compound with significant applications in modern organic chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The presence of multiple fluorine atoms and methoxy groups introduces intriguing electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of difluoromethoxy and trifluoromethoxy substituents in modulating the electronic properties of aromatic systems. These groups are known to exert strong electron-withdrawing effects, which can significantly influence the reactivity and stability of the molecule. The biphenyl framework itself is a well-known structure in organic chemistry, often employed in the synthesis of pharmaceuticals, agrochemicals, and advanced materials due to its versatility and stability.

One of the most notable applications of 5-(Difluoromethoxy)-2-fluoro-4'-(trifluoromethoxy)biphenyl lies in its potential as a building block for more complex molecules. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of biologically active compounds, such as kinase inhibitors and other drug candidates. Its ability to undergo various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig reactions, further underscores its utility in modern synthetic chemistry.

The synthesis of 5-(Difluoromethoxy)-2-fluoro-4'-(trifluoromethoxy)biphenyl typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps often include nucleophilic aromatic substitution, electrophilic aromatic substitution, and cross-coupling reactions. The introduction of fluorine atoms into the molecule is particularly challenging due to their high electronegativity and tendency to deactivate aromatic rings, but recent advancements in fluorination techniques have made this process more efficient.

From a materials science perspective, this compound has shown promise as a component in high-performance polymers and optoelectronic materials. Its electron-withdrawing groups can enhance the stability and conductivity of materials, making it a valuable addition to research on next-generation electronics. For instance, studies have explored its use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its electronic properties contribute to improved device performance.

In terms of biological activity, 5-(Difluoromethoxy)-2-fluoro-4'-(trifluoromethoxy)biphenyl has been investigated for its potential as an antimicrobial agent. Initial screening studies suggest that it exhibits moderate activity against various bacterial strains, particularly Gram-positive bacteria. This finding has prompted further research into its mechanism of action and potential for development into a therapeutic agent.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of 5-(Difluoromethoxy)-2-fluoro-4'-(trifluoromethoxy)biphenyl becomes crucial. Recent eco-toxicological studies have focused on its persistence in aquatic environments and its potential to bioaccumulate in marine organisms.

In conclusion, 5-(Difluoromethoxy)-2-fluoro-4'-(trifluoromethoxy)biphenyl (CAS No. 1261486-84-3) stands out as a versatile and multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique structural features and electronic properties continue to drive innovative research across various disciplines. As scientific advancements unfold, this compound is poised to play an even more significant role in shaping future technologies and therapeutic interventions.